N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3S/c1-13-5-6-15(14(2)9-13)10-20(24)23-21-22-18(12-27-21)17-11-16(25-3)7-8-19(17)26-4/h5-9,11-12H,10H2,1-4H3,(H,22,23,24)
• InChI Key: HQEROWYEGOCAOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide, also known as DMAT, is a synthetic compound that has been widely used in scientific research. DMAT belongs to the class of thiazole compounds and has been found to have potential applications in various areas of research, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Anticancer Potential

The compound’s unique chemical structure makes it a promising candidate for cancer research. Researchers are investigating its effects on tumor cell growth, apoptosis (programmed cell death), and inhibition of specific cancer pathways. .

Antioxidant Activity

Antioxidants play a crucial role in protecting cells from oxidative damage caused by free radicals. N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide has demonstrated antioxidant properties in vitro. .

Anti-Inflammatory Properties

Inflammation is associated with various diseases, including autoimmune conditions and chronic inflammatory disorders. This compound shows promise as an anti-inflammatory agent. .

Antibacterial and Antifungal Effects

The compound’s thiazole moiety contributes to its antimicrobial activity. Researchers are investigating its potential as a new class of antibiotics or antifungal agents. .

Anti-HIV Research

Given the ongoing global health challenge posed by HIV, scientists are exploring novel compounds for antiretroviral therapy. N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide is being evaluated for its inhibitory effects on HIV replication. .

Antihypertensive Potential

Hypertension (high blood pressure) is a major risk factor for cardiovascular diseases. Some studies indicate that this compound could modulate blood pressure by affecting vascular tone or renin-angiotensin pathways. .

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may bind to its targets and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

For instance, its dimethoxyphenyl and dimethylphenyl groups might affect its absorption and distribution .

Result of Action

Based on its structural similarity to other compounds, it may have potential therapeutic effects, such as antiviral or anti-inflammatory effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain conditions may affect the compound’s solubility and therefore its bioavailability .